Cas no 2138563-65-0 (1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine)

• Product Name: 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine
• CAS No: 2138563-65-0
• MF: C₁₃H₁₆F₃N₃O₄S
• MW: 367.344052314758
• CID: 5892877
• PubChem ID: 165493891
• Update Time: 2025-06-14

1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine
• 2138563-65-0
• EN300-1169381
• 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine

• Inchi： 1S/C13H16F3N3O4S/c14-13(15,16)10-5-6-18(8-9(10)7-17)24(22,23)12-4-2-1-3-11(12)19(20)21/h1-4,9-10H,5-8,17H2
• InChI Key： CNDHCIJXXHHWQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C(F)(F)F)C(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 367.08136166g/mol
• Monoisotopic Mass: 367.08136166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine

Comprehensive Overview of 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine (CAS No. 2138563-65-0)

The compound 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine (CAS No. 2138563-65-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a piperidine core, a 2-nitrobenzenesulfonyl group, and a trifluoromethyl substituent, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. The presence of the 2-nitrobenzenesulfonyl group further adds to the molecule's versatility, enabling selective modifications in synthetic pathways. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers explore how subtle chemical changes impact biological activity.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine?" While proprietary details may be limited, published methodologies often involve multi-step reactions, including sulfonylation, reductive amination, and nucleophilic substitution. The compound's CAS No. 2138563-65-0 serves as a key identifier in patent literature and commercial catalogs, facilitating procurement for academic and industrial labs.

Another hot topic is the compound's potential in targeted therapy. The piperidine scaffold is a common motif in FDA-approved drugs, particularly in neurology and oncology. Coupled with the trifluoromethyl group's ability to modulate electronic properties, this molecule could contribute to the design of next-generation therapeutics. For instance, its derivatives might address challenges in blood-brain barrier penetration or enzyme inhibition, areas of high interest in neurodegenerative disease research.

From a technical perspective, the compound's physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. Users often search for "How to handle and store 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine?" Proper storage under inert conditions and avoidance of prolonged light exposure are recommended to maintain integrity. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed for purity assessment.

In the context of green chemistry, researchers are exploring eco-friendly synthetic approaches for such compounds. Questions like "Can 2138563-65-0 be synthesized using catalytic methods?" reflect this shift. Recent advances in photocatalysis and flow chemistry offer promising avenues to reduce waste and improve yields, aligning with global sustainability goals.

Lastly, the compound's commercial availability is a common query. Suppliers often list it under categories like pharmaceutical intermediates or custom synthesis. Its CAS number ensures precise identification across databases, minimizing procurement errors. As interest in high-value heterocycles grows, 1-[1-(2-Nitrobenzenesulfonyl)-4-(trifluoromethyl)piperidin-3-yl]methanamine is poised to remain a focal point in innovative research.